Cas no 1526946-55-3 (2-amino-1-2-(dimethylamino)phenylpropan-1-one)

• Product Name: 2-amino-1-2-(dimethylamino)phenylpropan-1-one
• CAS No: 1526946-55-3
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6142646
• PubChem ID: 57237468
• Update Time: 2025-07-19

2-amino-1-2-(dimethylamino)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-(dimethylamino)phenylpropan-1-one
• EN300-1762610
• 2-amino-1-[2-(dimethylamino)phenyl]propan-1-one
• 1526946-55-3
• SCHEMBL9040799

• Inchi： 1S/C11H16N2O/c1-8(12)11(14)9-6-4-5-7-10(9)13(2)3/h4-8H,12H2,1-3H3
• InChI Key： DCCQXNRJAGYKJW-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-2-(dimethylamino)phenylpropan-1-one

Comprehensive Overview of 2-amino-1-2-(dimethylamino)phenylpropan-1-one (CAS No. 1526946-55-3)

2-amino-1-2-(dimethylamino)phenylpropan-1-one, with the CAS number 1526946-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of amino ketones, which are known for their versatile applications in medicinal chemistry and drug development. The unique structural features of this molecule, including the presence of both amino and ketone functional groups, make it a valuable intermediate in synthetic pathways.

In recent years, the demand for 2-amino-1-2-(dimethylamino)phenylpropan-1-one has increased due to its potential role in the synthesis of novel therapeutic agents. Researchers are particularly interested in its pharmacological properties, as it may serve as a precursor for compounds targeting neurological and metabolic disorders. The compound's molecular structure allows for modifications that can enhance bioavailability and efficacy, making it a subject of ongoing studies in drug discovery.

One of the most frequently asked questions about CAS No. 1526946-55-3 revolves around its synthesis methods and purity standards. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound meets rigorous quality benchmarks. These methods are critical for applications in preclinical research and clinical trials, where consistency and reproducibility are paramount.

The chemical stability of 2-amino-1-2-(dimethylamino)phenylpropan-1-one under various conditions is another area of interest. Studies have shown that the compound exhibits remarkable stability in aqueous solutions and organic solvents, which is advantageous for formulation development. This property, combined with its low toxicity profile, positions it as a promising candidate for further exploration in biomedical applications.

From an industrial perspective, the scalability of 2-amino-1-2-(dimethylamino)phenylpropan-1-one production is a key consideration. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining high yields. Innovations such as catalytic processes and solvent-free reactions are being explored to align with global sustainability goals. These efforts are particularly relevant given the growing emphasis on eco-friendly synthesis in the chemical industry.

In the context of intellectual property, CAS No. 1526946-55-3 has been the subject of several patents, highlighting its commercial potential. These patents often focus on novel derivatives and their applications in drug delivery systems and diagnostic tools. The compound's versatility underscores its value in both academic and industrial settings, driving continued innovation in its use.

Another trending topic related to 2-amino-1-2-(dimethylamino)phenylpropan-1-one is its role in personalized medicine. As the healthcare industry shifts toward tailored treatments, the ability to customize molecular structures for specific patient needs is becoming increasingly important. This compound's adaptability makes it a viable option for developing patient-specific therapies, particularly in areas like neurology and oncology.

For researchers and professionals seeking detailed information on CAS No. 1526946-55-3, reliable sources such as peer-reviewed journals and chemical databases are indispensable. Platforms like PubChem and Reaxys provide comprehensive data on the compound's physicochemical properties, safety profiles, and applications. These resources are essential for ensuring accurate and up-to-date knowledge in this rapidly evolving field.

In summary, 2-amino-1-2-(dimethylamino)phenylpropan-1-one (CAS No. 1526946-55-3) represents a fascinating area of study with broad implications for science and industry. Its structural uniqueness, synthetic versatility, and potential therapeutic benefits make it a compound of enduring interest. As research progresses, its applications are likely to expand, further solidifying its importance in modern chemistry and medicine.